Cas no 108293-75-0 (Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-)
108293-75-0 structure
Product Name:Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-
CAS No:108293-75-0
MF:C13H16O2
MW:204.264944076538
CID:1185630
PubChem ID:13788052
Update Time:2025-04-20
Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-
- 1-(2-methoxy-5-methyl-3-prop-2-enylphenyl)ethanone
- 1-[2-Methoxy-5-methyl-3-(prop-2-en-1-yl)phenyl]ethan-1-one
- 1-(3-Allyl-2-methoxy-5-methylphenyl)ethanone
- 108293-75-0
- DTXSID50549459
-
- Inchi: 1S/C13H16O2/c1-5-6-11-7-9(2)8-12(10(3)14)13(11)15-4/h5,7-8H,1,6H2,2-4H3
- InChI Key: HLXLQLCYELHBNQ-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C)=O)=CC(C)=CC=1CC=C
Computed Properties
- Exact Mass: 204.115029749g/mol
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.93470
Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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